Cas no 1798038-66-0 (N-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-4-[(1-methylethyl)sulfonyl]benzeneacetamide)

• Product Name: N-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-4-[(1-methylethyl)sulfonyl]benzeneacetamide
• CAS No: 1798038-66-0
• MF: C₂₁H₂₇NO₅S
• MW: 405.507785081863
• CID: 5375808
• Update Time: 2025-05-19

N-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-4-[(1-methylethyl)sulfonyl]benzeneacetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-4-[(1-methylethyl)sulfonyl]benzeneacetamide

• Inchi： 1S/C21H27NO5S/c1-15(2)28(24,25)19-10-8-16(9-11-19)12-21(23)22-14-20(27-4)17-6-5-7-18(13-17)26-3/h5-11,13,15,20H,12,14H2,1-4H3,(H,22,23)
• InChI Key： OKUGBDLRDSKVPI-UHFFFAOYSA-N
• SMILES： C1(CC(NCC(OC)C2=CC=CC(OC)=C2)=O)=CC=C(S(C(C)C)(=O)=O)C=C1

Experimental Properties

• Density: 1.176±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 636.4±55.0 °C(Predicted)
• pka: 14.54±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on N-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-4-[(1-methylethyl)sulfonyl]benzeneacetamide

Professional Introduction to N-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-4-[(1-methylethyl)sulfonyl]benzeneacetamide (CAS No. 1798038-66-0)

N-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-4-[(1-methylethyl)sulfonyl]benzeneacetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1798038-66-0, represents a convergence of advanced synthetic methodologies and pharmacological applications. Its molecular architecture, characterized by a benzeneacetamide core appended with a methoxy-substituted ethyl group and a sulfonyl moiety, positions it as a promising candidate for further exploration in drug discovery and development.

The synthesis of N-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-4-[(1-methylethyl)sulfonyl]benzeneacetamide involves a series of meticulously orchestrated chemical transformations. The presence of multiple functional groups, including methoxy and sulfonyl substituents, necessitates the employment of specialized reaction conditions to achieve high yields and purity. Recent advancements in catalytic systems and green chemistry principles have enabled more efficient and sustainable synthetic routes, enhancing the feasibility of large-scale production.

In the realm of pharmaceutical research, this compound has been studied for its potential biological activities. The benzeneacetamide scaffold is a well-documented pharmacophore in medicinal chemistry, often associated with analgesic, anti-inflammatory, and neuroprotective effects. The introduction of the (1-methylethyl)sulfonyl group introduces additional electronic and steric features that can modulate receptor interactions, thereby influencing the compound's pharmacokinetic profile. Preliminary in vitro studies have suggested that N-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-4-[(1-methylethyl)sulfonyl]benzeneacetamide exhibits inhibitory activity against certain enzymes implicated in inflammatory pathways.

The methoxy-substituted ethyl group in the molecule contributes to its overall lipophilicity, which is a critical factor in drug absorption and distribution. By tuning the degree of methoxy substitution, researchers can fine-tune the compound's solubility and membrane permeability, optimizing its bioavailability. This aspect has been particularly relevant in the development of oral formulations where rapid absorption is desired.

Recent research has also highlighted the importance of computational modeling in understanding the interactions between N-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-4-[(1-methylethyl)sulfonyl]benzeneacetamide and biological targets. Molecular docking studies have been employed to predict binding affinities and identify potential binding pockets on target proteins. These computational approaches have complemented experimental investigations, providing valuable insights into the compound's mechanism of action. Furthermore, virtual screening techniques have been utilized to identify analogs with enhanced potency or selectivity.

The role of this compound in drug development extends beyond its direct therapeutic applications. It serves as a valuable intermediate in the synthesis of more complex molecules, demonstrating its utility as a building block for novel drug candidates. The versatility of its structural framework allows for modifications at multiple positions, enabling chemists to explore diverse chemical space and discover new pharmacological entities.

In conclusion, N-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-4-[(1-methylethyl)sulfonyl]benzeneacetamide (CAS No. 1798038-66-0) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, coupled with promising preliminary biological activities, make it an attractive subject for further investigation. As synthetic methodologies continue to evolve and computational tools become more sophisticated, the exploration of such compounds will undoubtedly contribute to advancements in drug discovery and therapeutic innovation.